Cas no 946286-54-0 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946286-54-0
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 6503654
• Update Time: 2025-05-21

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide
• XNFFTPPCCJNJPK-CCEZHUSRSA-N

• Inchi： 1S/C14H13N3O3S/c1-8-7-10(20-16-8)13(18)15-14-17(2)12-9(19-3)5-4-6-11(12)21-14/h4-7H,1-3H3/b15-14+
• InChI Key： XNFFTPPCCJNJPK-CCEZHUSRSA-N
• SMILES： O1C(C(/N=C2\N(C)C3=C(OC)C=CC=C3S\2)=O)=CC(C)=N1

Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide

Comprehensive Analysis of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946286-54-0)

The compound N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946286-54-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines a benzothiazole core with an oxazole carboxamide moiety. This hybrid structure is particularly intriguing to researchers due to its potential applications in targeting specific biological pathways.

Recent studies have highlighted the growing interest in heterocyclic compounds like N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide for their role in modulating enzyme activity and protein-protein interactions. The presence of both methoxy and methyl groups in its structure enhances its lipophilicity, making it a candidate for optimizing drug-like properties. Researchers are particularly keen on exploring its potential in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis of CAS No. 946286-54-0 typically involves multi-step organic reactions, including condensation and cyclization steps, to achieve the desired benzothiazole-oxazole hybrid. Its mechanism is hypothesized to involve selective binding to kinase domains, though further validation is required. This aligns with current trends in precision medicine, where targeted therapies are gaining traction.

From a pharmacokinetic perspective, the compound's oxazole-carboxamide segment is believed to contribute to its metabolic stability, a critical factor in drug development. Computational modeling studies suggest that the E-configuration of the double bond in its structure may influence its binding affinity to biological targets. These insights are particularly relevant to researchers exploring structure-activity relationships (SAR) in similar chemical classes.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthesizing such complex molecules. The methoxy-3-methyl substitution pattern in N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide presents opportunities for developing more sustainable synthetic protocols. This resonates with the pharmaceutical industry's push toward eco-friendly manufacturing processes.

The compound's crystal structure and solubility profile are also topics of frequent inquiry. Preliminary data indicate that the dihydrobenzothiazole core contributes to its solid-state packing, which could influence formulation strategies. Its moderate solubility in organic solvents makes it suitable for various in vitro assays, though salt formation may be explored to enhance aqueous solubility for in vivo studies.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 946286-54-0 serve as valuable tools for understanding molecular recognition. Its hybrid heterocycle design exemplifies modern approaches to scaffold hopping in medicinal chemistry. Future research directions may focus on optimizing its selectivity profile while maintaining favorable ADMET properties.

For researchers investigating bioisosteric replacements, the oxazole-5-carboxamide unit in this compound offers a versatile template. This is particularly relevant given the rising interest in fragment-based drug design. The compound's hydrogen-bond acceptor/donor pattern makes it an interesting case study for molecular docking simulations.

In summary, N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide represents a fascinating intersection of structural complexity and therapeutic potential. Its study contributes to broader conversations about rational drug design and the evolution of next-generation pharmaceuticals. As analytical techniques advance, deeper insights into its conformational dynamics and target engagement are expected to emerge.